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Cat. No.: B15596528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Limonol (CAS: 989-61-7) is a naturally occurring tetranortriterpenoid, a class of highly

oxygenated and structurally complex secondary metabolites.[1] It is primarily isolated from

plants belonging to the Rutaceae and Meliaceae families, notably from the seeds of Citrus

paradisi (grapefruit) and the bark of Melia azedarach L.[1][2] As a member of the limonoid

class, which is known for a wide array of biological activities, Limonol and its derivatives are of

significant interest to the scientific community for their potential therapeutic applications.

It is important to distinguish Limonol (C26H32O8) from other similarly named compounds. The

name has been occasionally and erroneously applied in some literature to geraniol (C10H18O),

a monoterpene alcohol, or used generally to refer to limonene (C10H16), a common

monoterpene in citrus oils. This guide will focus exclusively on the tetranortriterpenoid Limonol
(CAS 989-61-7).

Chemical Structure and Properties
Limonol is characterized by a complex fused ring system, including a furan ring, which is a

common feature of limonoids. Its intricate stereochemistry contributes to its specific biological

activities.

Table 1: Chemical and Physical Properties of Limonol
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Property Value Source(s)

CAS Number 989-61-7 [1]

Molecular Formula C26H32O8 [1]

Molecular Weight 472.53 g/mol [1]

IUPAC Name

(1R,2R,7S,10R,12R,13S,14R,

16S,19R,20S)-19-(furan-3-

yl)-12-hydroxy-9,9,13,20-

tetramethyl-4,8,15,18-

tetraoxahexacyclo[11.9.0.0²,⁷.0

²,¹⁰.0¹⁴,¹⁶.0¹⁴,²⁰]docosane-5,17-

dione

Synonyms Limol, 7α-limonol [1]

Melting Point 318-320 °C [1]

Boiling Point (Predicted) 675.8 ± 55.0 °C [1]

Density (Predicted) 1.39 ± 0.1 g/cm³ [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Biological Activities and Signaling Pathways
Research into the specific biological activities of Limonol is ongoing, with current evidence

pointing towards its potential as an antifungal agent and a scaffold for the development of

anticancer drugs through the inhibition of Heat Shock Protein 90 (Hsp90).

Hsp90α Inhibition
Limonol derivatives have been identified as promising inhibitors of Hsp90α, a molecular

chaperone that is crucial for the stability and function of numerous client proteins involved in

cancer cell proliferation, survival, and metastasis.
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A study investigating a library of tetranortriterpenes found that compounds containing a

Limonol moiety were effective at compromising the chaperone activity of Hsp90α.[3]

Specifically, Limonol derivatives were shown to bind to Hsp90, inhibit its ATPase activity, and

consequently lead to the depletion of Hsp90 client proteins such as c-Raf and pAkt in HeLa

and MCF/7 cancer cell lines.[3][4] This disruption of the Hsp90 chaperone cycle ultimately

inhibits downstream signaling pathways crucial for cancer cell survival and proliferation.
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Hsp90 Inhibition by Limonol Derivatives

Antifungal Activity
Limonol has demonstrated antifungal properties. In a study evaluating various natural

tetranortriterpenoids, Limonol isolated from Citrus medica was tested for its activity against

Puccinia arachidis, the causative agent of groundnut rust disease.[1][5] The study reported that

while cedrelone was the most effective, other limonoids, including Limonol, were also

evaluated, indicating their potential as natural fungicides.[5]
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Experimental Protocols
Detailed experimental protocols for the isolation and biological evaluation of Limonol are

essential for reproducible research.

General Protocol for Isolation of Limonoids from Citrus
Seeds
While the specific protocol for the isolation of Limonol is detailed in Bennett et al.,

Phytochemistry, 1982, a general method for the extraction and purification of limonoids from

citrus seeds is as follows.[2][6][7] This protocol can be adapted and optimized for the specific

isolation of Limonol.
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Citrus Seeds

1. Defatting
(Soxhlet extraction with n-hexane)

2. Extraction of Limonoids
(Reflux with methanol or ethyl acetate)

3. Concentration
(Rotary evaporation)

4. Liquid-Liquid Partition
(e.g., between ethyl acetate and water)

5. Column Chromatography
(Silica gel, gradient elution)

6. Further Purification
(Preparative HPLC)

7. Crystallization

Pure Limonol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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